Cas no 2229460-08-4 (1-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine)

• Product Name: 1-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine
• CAS No: 2229460-08-4
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• CID: 6056774
• PubChem ID: 165700292
• Update Time: 2025-06-13

1-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine
• 2229460-08-4
• 1-[2-(trifluoromethyl)pyridin-3-yl]cyclobutan-1-amine
• EN300-1962152

• Inchi： 1S/C10H11F3N2/c11-10(12,13)8-7(3-1-6-15-8)9(14)4-2-5-9/h1,3,6H,2,4-5,14H2
• InChI Key： LJLLAORCOZORSW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C1(CCC1)N)(F)F

Computed Properties

• Exact Mass: 216.08743285g/mol
• Monoisotopic Mass: 216.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine

Introduction to 1-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine (CAS No. 2229460-08-4)

1-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2229460-08-4, represents a convergence of structural complexity and functional versatility, making it a subject of intense study for potential applications in drug discovery and development.

The molecular structure of 1-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine incorporates a pyridine ring substituted with a trifluoromethyl group at the 2-position and an amine functional group at the 3-position, connected to a cyclobutane moiety. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of the trifluoromethyl group, in particular, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity, thereby influencing the pharmacokinetic and pharmacodynamic profiles of compounds containing this moiety.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Among these, pyridine derivatives have emerged as pivotal scaffolds in the design of novel therapeutic agents. The cyclobutane ring further enhances the structural rigidity of the molecule, which can be advantageous in optimizing binding interactions within biological macromolecules such as enzymes and receptors. This combination of features makes 1-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases, proteases, and cytochrome P450 enzymes are critical mediators of numerous physiological processes and are frequently implicated in diseases such as cancer, inflammation, and metabolic disorders. The structural motifs present in 1-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine suggest that it may be capable of interacting with these enzymes through non-covalent binding interactions, thereby modulating their activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules with high precision. Molecular docking studies have been performed using 1-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine as a lead compound to identify potential binding pockets on target enzymes. These studies have revealed that the trifluoromethyl group and the cyclobutane ring contribute significantly to the overall binding affinity by forming hydrophobic interactions and π-stacking interactions with key residues on the enzyme surface.

The synthesis of 1-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine presents both challenges and opportunities for medicinal chemists. The introduction of the trifluoromethyl group typically requires specialized synthetic methodologies involving fluorinating agents or metal-catalyzed cross-coupling reactions. Similarly, the construction of the cyclobutane ring often necessitates ring-closing metathesis or cyclization reactions under controlled conditions. Despite these challenges, recent innovations in synthetic chemistry have made it increasingly feasible to access complex heterocyclic structures like this one with high efficiency and yield.

Preclinical studies have begun to explore the pharmacological properties of 1-2-(trifluoromethyl)pyridin-3-ylicyclobutanecarbonitrile, including its solubility, metabolic stability, and toxicity profile. These studies are crucial for assessing its suitability for further development into a clinical candidate. Additionally, investigations into its mechanism of action are underway to elucidate how it interacts with biological targets at a molecular level. Such insights are essential for optimizing its therapeutic potential and minimizing off-target effects.

The role of computational modeling in drug discovery cannot be overstated. By leveraging tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain deeper insights into the conformational dynamics and electronic properties of 1-trifluoromethylpyridine derivatives like this one. These computational approaches complement experimental data by providing a virtual environment where hypotheses about molecular interactions can be tested rapidly and efficiently.

The future prospects for 1-trifluoromethypyridine derivatives like this one are promising, with ongoing research focusing on expanding their chemical diversity through structural analogs and derivatization strategies. By modifying key functional groups or introducing additional substituents, researchers aim to enhance their potency, selectivity, and pharmacokinetic properties. Such efforts are likely to yield novel therapeutic agents with improved efficacy profiles for treating various diseases.

In conclusion,CAS no 2229460 08 4 is an intriguing compound that exemplifies the intersection between structural complexity and functional versatility in pharmaceutical chemistry. Its unique molecular architecture suggests potential applications in drug discovery, particularly in targeting enzyme-catalyzed reactions associated with diseases such as cancer and inflammation. With continued advancements in synthetic methodologies, computational modeling,and preclinical research,this compound holds promise as a valuable tool for developing next-generation therapeutic agents.